Cas no 2227721-03-9 (methyl 4-(1R)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1R)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227721-03-9
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6428345
• PubChem ID: 165611333
• Update Time: 2025-08-04

methyl 4-(1R)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1R)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 4-[(1R)-1-amino-2-hydroxyethyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2227721-03-9
• EN300-1739612

• Inchi： 1S/C8H13N3O3/c1-11-3-5(6(9)4-12)7(10-11)8(13)14-2/h3,6,12H,4,9H2,1-2H3/t6-/m0/s1
• InChI Key： KBRBKEXGNLGGMG-LURJTMIESA-N
• SMILES： OC[C@@H](C1=CN(C)N=C1C(=O)OC)N

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 4-(1R)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 4-(1R)-1-Amino-2-Hydroxyethyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS: 2227721-03-9)

In recent years, the compound methyl 4-(1R)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227721-03-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrazole derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and metabolic disorders. The stereospecificity of the molecule, conferred by the (1R)-1-amino-2-hydroxyethyl moiety, is of particular interest for its potential to enhance target selectivity and reduce off-target effects in drug development.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00567) demonstrated the compound's utility as a building block for protein kinase inhibitors. Researchers successfully incorporated this chiral pyrazole scaffold into a series of ATP-competitive inhibitors showing nanomolar potency against CDK8/19 while maintaining excellent selectivity over other kinases. The (1R) configuration was found to be crucial for optimal binding interactions in the kinase hinge region, as confirmed by X-ray crystallography studies of the inhibitor-kinase complexes.

Further pharmacological investigations have revealed that methyl 4-(1R)-1-amino-2-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate serves as a versatile precursor for prodrug development. Its hydroxyl and amino functional groups allow for various derivatization strategies to improve pharmacokinetic properties. A recent patent application (WO2023187567) describes its use in creating masked phosphate prodrugs with enhanced oral bioavailability for antiviral compounds targeting RNA-dependent RNA polymerases.

Synthetic methodology development has also progressed significantly. A 2024 report in Organic Process Research & Development (DOI: 10.1021/acs.oprd.4c00022) details an improved asymmetric synthesis route starting from commercially available (R)-epichlorohydrin, achieving the target compound in 5 steps with 78% overall yield and >99% enantiomeric excess. This scalable process addresses previous challenges in maintaining stereochemical integrity during the pyrazole ring formation step.

Emerging applications extend beyond small molecule therapeutics. Researchers at MIT have recently utilized this compound as a chiral handle in the development of targeted protein degraders (PROTACs), where its stereochemistry was shown to influence the orientation of the ternary complex formation between the target protein and E3 ubiquitin ligase (Nature Chemical Biology, 2024, DOI: 10.1038/s41589-024-01552-1). This finding opens new avenues for designing stereochemically defined degraders with improved degradation efficiency and selectivity.

Ongoing preclinical studies suggest that derivatives of this compound may have potential in addressing drug resistance mechanisms. Particularly, its incorporation into dual-targeting inhibitors has shown promise in overcoming resistance mutations in both kinase and epigenetic targets, as demonstrated in recent cell-based assays using resistant cancer cell lines (Cancer Research, 2024, DOI: 10.1158/0008-5472.CAN-23-3789).

As research progresses, the compound's safety profile is being systematically evaluated. Recent ADMET studies indicate favorable metabolic stability (human liver microsome t1/2 > 120 minutes) and low CYP inhibition potential (IC50 > 50 μM for major CYP isoforms), making it an attractive scaffold for further optimization. However, researchers note that careful consideration of the basic amino group's pKa (predicted 8.2) is necessary to balance membrane permeability and solubility in derivative design.

The pharmaceutical industry has taken notice of this compound's potential, with several companies including it in their fragment-based drug discovery libraries. Its relatively small size (MW 229.23) combined with multiple vectors for growth makes it particularly valuable for lead generation efforts. Current market analysis projects increasing demand for this intermediate, with synthesis scale-up efforts underway at multiple contract manufacturing organizations.

Future research directions are likely to focus on expanding the compound's applications in targeted covalent inhibitors, where its hydroxyl group could serve as a handle for attaching electrophilic warheads while maintaining the beneficial stereochemical properties. Additionally, its potential in radiopharmaceutical development is being explored, particularly for PET tracer development where the chiral center could influence tissue distribution patterns.